Cas no 1402150-28-0 (N-[4,6-dichloro-2-(propylthio)-5-pyrimidinyl]Formamide)

N-[4,6-dichloro-2-(propylthio)-5-pyrimidinyl]Formamide structure
1402150-28-0 structure
Product Name:N-[4,6-dichloro-2-(propylthio)-5-pyrimidinyl]Formamide
CAS No:1402150-28-0
MF:C8H9Cl2N3OS
MW:266.147557973862
CID:2137080
PubChem ID:66575800
Update Time:2025-04-21

N-[4,6-dichloro-2-(propylthio)-5-pyrimidinyl]Formamide Chemical and Physical Properties

Names and Identifiers

    • N-[4,6-dichloro-2-(propylthio)-5-pyrimidinyl]Formamide
    • N-(4,6-dichloro-2-(propylthio)pyrimidin-5-yl)formamide
    • SCHEMBL12987660
    • DA-45352
    • 1402150-28-0
    • Inchi: 1S/C8H9Cl2N3OS/c1-2-3-15-8-12-6(9)5(11-4-14)7(10)13-8/h4H,2-3H2,1H3,(H,11,14)
    • InChI Key: VRTQPVJTJNIZGE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=NC(=N1)SCCC)Cl)NC=O

Computed Properties

  • Exact Mass: 264.98400
  • Monoisotopic Mass: 264.9843385Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 80.2Ų

Experimental Properties

  • PSA: 80.18000
  • LogP: 3.56270

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